Cas no 3377-31-9 (3-(Methoxycarbonyl)but-3-enoic acid)

3-(Methoxycarbonyl)but-3-enoic acid Properties

Names and Identifiers

• Butanedioic acid, methylene-, 1-methyl ester
• 3-(methoxycarbonyl)but-3-enoic acid
• itaconic acid monomethyl ester
• Methyl hydrogen 2-methylenesuccinate
• 3-methoxycarbonyl-3-butenoic acid
• AS-30237
• 3-(methoxycarbonyl)but-3-enoicacid
• CS-0217993
• 68071-27-2
• EN300-96744
• DTXSID40887135
• 3-methoxycarbonylbut-3-enoic Acid
• EINECS 247-541-0
• AKOS006223024
• NS00050203
• itaconic acid methyl ester
• 3-(methyl carboxy)but-3-enoic acid
• DA-06712
• 2-METHYLENE-SUCCINIC ACID 1-METHYL ESTER
• MFCD02668073
• 26248-95-3
• SCHEMBL60440
• 3377-31-9
• A919031
• +Expand

• MDL： MFCD02668073
• InChIKey： KBFJHOCTSIMQKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O4/c1-4(3-5(7)8)6(9)10-2/h1,3H2,2H3,(H,7,8)
• SMILES： C=C(C(OC)=O)CC(O)=O

Computed Properties

• Exact Mass: 143.03441
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.04225873g/mol
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43